Neorustmicin A
Neorustmicin A
Brand Name:
Vulcanchem
CAS No.:
100157-26-4
VCID:
VC0217789
InChI:
InChI=1S/C21H32O5/c1-7-18-16(5)10-14(3)8-13(2)9-15(4)11-21(25,12-22)19(23)17(6)20(24)26-18/h9-10,13,17-18,22,25H,3,7-8,11-12H2,1-2,4-6H3/b15-9+,16-10+/t13-,17+,18-,21-/m0/s1
SMILES:
CCC1C(=CC(=C)CC(C=C(CC(C(=O)C(C(=O)O1)C)(CO)O)C)C)C
Molecular Formula:
C5H7ClOS2
Molecular Weight:
364.5 g/mol
Neorustmicin A
CAS No.: 100157-26-4
Main Products
VCID: VC0217789
Molecular Formula: C5H7ClOS2
Molecular Weight: 364.5 g/mol
| CAS No. | 100157-26-4 |
|---|---|
| Product Name | Neorustmicin A |
| Molecular Formula | C5H7ClOS2 |
| Molecular Weight | 364.5 g/mol |
| IUPAC Name | (3R,5S,7E,9S,12E,14S)-14-ethyl-5-hydroxy-5-(hydroxymethyl)-3,7,9,13-tetramethyl-11-methylidene-1-oxacyclotetradeca-7,12-diene-2,4-dione |
| Standard InChI | InChI=1S/C21H32O5/c1-7-18-16(5)10-14(3)8-13(2)9-15(4)11-21(25,12-22)19(23)17(6)20(24)26-18/h9-10,13,17-18,22,25H,3,7-8,11-12H2,1-2,4-6H3/b15-9+,16-10+/t13-,17+,18-,21-/m0/s1 |
| Standard InChIKey | MRDSIEAKMVLPRW-PWIIXOMXSA-N |
| Isomeric SMILES | CC[C@H]1/C(=C/C(=C)C[C@@H](/C=C(/C[C@@](C(=O)[C@H](C(=O)O1)C)(CO)O)\C)C)/C |
| SMILES | CCC1C(=CC(=C)CC(C=C(CC(C(=O)C(C(=O)O1)C)(CO)O)C)C)C |
| Canonical SMILES | CCC1C(=CC(=C)CC(C=C(CC(C(=O)C(C(=O)O1)C)(CO)O)C)C)C |
| Synonyms | galbonolide B neorustmicin A |
| PubChem Compound | 6438862 |
| Last Modified | Nov 11 2021 |
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